1-[(1R,2R)-2-fluorocyclohexyl]piperazine
Overview
Description
Scientific Research Applications
Positron Emission Tomography Radiotracers
Analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), designed with reduced lipophilicity, show promise for use as positron emission tomography (PET) radiotracers in oncology. These analogues demonstrate affinity for receptor subtypes, with specific chiral analogues exhibiting selectivity towards σ(2) receptors, suggesting potential for tumor cell entry and minimal antiproliferative activity (Abate et al., 2011).
Anti-Mycobacterial Activity
Piperazine and its analogues have been identified as key structures in compounds with potent anti-mycobacterial activity, particularly against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights the compound's role in developing new anti-TB molecules (Girase et al., 2020).
Antagonist Activity
Bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives with piperazine groups have shown 5-HT2 antagonist activity. Such compounds may have therapeutic applications in conditions mediated by 5-HT2 receptors (Watanabe et al., 1992).
Quinolone Antibacterials
In the development of fluoroquinolones, modifications involving piperazine at the C7 position have been explored to enhance antimicrobial efficacy and reduce side-effects. Certain structural features, such as alkylated pyrrolidine or piperazine, improve potency against Gram-positive bacteria and serum half-life (Domagala, 1994).
Adenosine A2a Receptor Antagonists
Piperazine derivatives of triazolo[1,5-a][1,3,5]triazine have been identified as potent and selective adenosine A2a receptor antagonists. Such compounds show oral activity in rodent models of Parkinson's disease, indicating their potential in therapeutic applications (Vu et al., 2004).
Efflux Pump Inhibition
Studies on 1-(1-naphthylmethyl)-piperazine (NMP) have demonstrated its ability to reverse multidrug resistance by inhibiting efflux pumps in bacteria, showing potential in addressing antimicrobial resistance (Pannek et al., 2006).
Mechanism of Action
Target of Action
Piperazine compounds, in general, are known to have a broad range of biological and pharmaceutical activity .
Mode of Action
Piperazine compounds are known to mediate their anthelmintic action by generally paralyzing parasites, allowing the host body to easily remove or expel the invading organism .
Pharmacokinetics
It is known that piperazine is partly oxidized and partly eliminated as an unchanged compound upon entry into the systemic circulation .
Result of Action
The general effect of piperazine compounds is to paralyze parasites, facilitating their removal or expulsion from the host body .
Action Environment
It is known that piperazine readily absorbs water and carbon dioxide from the air .
Properties
IUPAC Name |
1-[(1R,2R)-2-fluorocyclohexyl]piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19FN2/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13/h9-10,12H,1-8H2/t9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLUAREPMTQSKGO-NXEZZACHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N2CCNCC2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)N2CCNCC2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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